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Compound of Interest

Compound Name: 1-Amino-4-methylpiperazine

Cat. No.: B1216902

CAS Number: 6928-85-4

This guide provides a comprehensive overview of 1-Amino-4-methylpiperazine, a versatile
chemical intermediate widely utilized in the pharmaceutical and chemical industries. This
document outlines its chemical and physical properties, safety and handling guidelines,
synthesis protocols, and key applications, tailored for researchers, scientists, and professionals
in drug development.

Chemical and Physical Properties

1-Amino-4-methylpiperazine, also known as 4-methylpiperazin-1-amine, is a colorless to light
yellow liquid.[1][2] It is a derivative of piperazine and possesses a distinct fishy odor.[2] Its
fundamental role as a building block in organic synthesis stems from its unique structural
features, containing both a primary amino group and a tertiary amine within a piperazine ring.

[1]3]

Table 1: Physicochemical Properties of 1-Amino-4-methylpiperazine
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Property Value Reference(s)
CAS Number 6928-85-4 [1114]
Molecular Formula C5H13N3 [1][4]
Molecular Weight 115.18 g/mol [1114]
Appearance C.:Ieér colorless to light yellow (2141
liquid
Boiling Point 172-175 °C (lit.) [41[5]16]
Density 0.957 g/mL at 25 °C (lit.) [4115][6]
Refractive Index n20/D 1.485 (lit.) [51[6]
Solubility Soluble in water [2][5]I6]
Flash Point 63 °C (145.4 °F) - closed cup [51[6]
Purity > 97% or = 98% (GC) [1]

Safety and Handling

1-Amino-4-methylpiperazine is classified as a hazardous chemical and requires careful
handling to ensure personnel safety.[7] It is a combustible liquid and is sensitive to air and light.

[2](8]

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Description Reference(s)
Hazard Statements H315 Causes skin irritation [21[5119]
Causes serious eye
H319 o [21[5]9]
irritation

May cause respirato
H335 e PN tsire)
irritation

Avoid breathing

Precautionary ]

P261 dust/fume/gas/mistiva  [2][5]
Statements

pours/spray

Wear protective

gloves/protective
P280 clothing/eye [2]

protection/face

protection

IF ON SKIN: Wash
P302 + P352 ) [2]
with plenty of water

IF IN EYES: Rinse
cautiously with water
for several minutes.

P305 + P351 + P338 Remove contact [2]
lenses, if present and
easy to do. Continue

rinsing.

Store in a cool, dry, well-ventilated area away from incompatible substances and sources of
ignition.[2] It is recommended to store the compound under an inert atmosphere.[10] Personal
protective equipment, including safety glasses, gloves, and a lab coat, should be worn when
handling this substance.[5][6]

Experimental Protocols

The synthesis of 1-Amino-4-methylpiperazine can be achieved through various methods. A
common approach involves the nitrosation of N-methylpiperazine followed by a reduction step.
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General Synthesis Workflow

General Synthesis Workflow for 1-Amino-4-methylpiperazine
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Caption: General synthesis workflow for 1-Amino-4-methylpiperazine.

Detailed Synthesis Protocol via Nitrosation and
Reduction

This protocol is based on the reaction of N-methylpiperazine with a nitrosating agent, followed

by reduction of the nitroso intermediate.

Materials:

N-methylpiperazine
Sodium nitrite
Glacial acetic acid
Zinc powder
Hydrochloric acid
Chloroform

Alkali solution (e.g., NaOH)

Procedure:

Nitrosation: An aqueous solution of N-methylpiperazine is cooled, and a solution of sodium
nitrite is added dropwise at a controlled temperature (e.g., 30 °C). The reaction is stirred for a
period to ensure complete formation of 1-methyl-4-nitrosopiperazine.[11][12]

Reduction: Glacial acetic acid is added to the nitrosation product, and the mixture is cooled.
Zinc powder is then gradually added while maintaining the temperature between 30-40 °C.
The reaction is stirred for approximately 1.5 hours.[11][12]

Work-up and Extraction: After the reaction, the mixture is cooled and filtered. The filtrate is
then added to a cooled alkali solution. The aqueous layer is extracted multiple times with
chloroform.[11]
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 Purification: The combined organic extracts are distilled to remove the chloroform. The
resulting crude product is then purified by vacuum distillation, collecting the fraction at the
appropriate boiling point and pressure to yield pure 1-Amino-4-methylpiperazine.[11]

Applications in Synthesis

1-Amino-4-methylpiperazine is a key intermediate in the synthesis of a variety of compounds,
most notably in the pharmaceutical industry.

Role as a Synthetic Intermediate

Role of 1-Amino-4-methylpiperazine in Synthesis

Aromatic Aldehydes 1-Amino-4-methylpiperazine
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Click to download full resolution via product page
Caption: Role of 1-Amino-4-methylpiperazine in synthetic pathways.

One of its most significant applications is as a crucial intermediate in the synthesis of the
antibiotic Rifampicin, which is used to treat tuberculosis and other bacterial infections.[3][4][11]
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The 1-amino-4-methylpiperazine moiety forms an active part of the Rifampicin structure.[3]

Furthermore, it is utilized in the synthesis of various other biologically active molecules. For
instance, it reacts with aromatic aldehydes to form Schiff bases, which are known to exhibit a
wide range of biological activities, including antibacterial, antifungal, and antitumor properties.
[3] It is also used in the synthesis of pyrazolo-pyrazine and pyridine derivatives.[4][6] Beyond
pharmaceuticals, it finds application in the production of specialty chemicals, agrochemicals
such as herbicides and insecticides, and as a ligand in coordination chemistry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216902#1-amino-4-methylpiperazine-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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